Cas no 904295-56-3 ((1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate)

(1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-yl methanesulfonate is a chiral intermediate widely used in organic synthesis and pharmaceutical applications. Its key advantages include high stereochemical purity, ensured by the (1S,2R) configuration, making it valuable for asymmetric synthesis. The tert-butoxycarbonyl (Boc) protecting group enhances stability during reactions, while the methanesulfonate (mesylate) moiety serves as an excellent leaving group for nucleophilic substitution. This compound is particularly useful in the preparation of biologically active molecules, such as protease inhibitors or other pharmacologically relevant scaffolds. Its well-defined structure and reactivity profile facilitate precise synthetic modifications, supporting efficient route development in medicinal chemistry.

(1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate structure

904295-56-3 structure

Product Name:(1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate

CAS No:904295-56-3

MF:C₁₅H₂₁NO₅S

MW:327.395943403244

MDL:MFCD30491325

CID:5611245

PubChem ID:86338036

Update Time:2025-06-12

(1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate Chemical and Physical Properties

Names and Identifiers

- (1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate
- (1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)-2,3-DIHYDRO-1H-INDEN-2-YLMETHANESULFONATE
- MFCD30491325
- 904295-56-3
- (1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)- 2,3-DIHYDRO-1H-INDEN-2-YL METHANESULFONATE
- SCHEMBL5728987
- (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate
- MDL： MFCD30491325
- Inchi： 1S/C15H21NO5S/c1-15(2,3)20-14(17)16-13-11-8-6-5-7-10(11)9-12(13)21-22(4,18)19/h5-8,12-13H,9H2,1-4H3,(H,16,17)/t12-,13+/m1/s1
- InChI Key： CGXCOKLWNSZOMM-OLZOCXBDSA-N
- SMILES： S(C)(=O)(=O)O[C@@H]1CC2C=CC=CC=2[C@@H]1NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 327.11404394g/mol
Monoisotopic Mass: 327.11404394g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 505
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 90.1Å²

(1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB494828-250mg	(1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate; .	904295-56-3		250mg	€437.10	2025-04-15
abcr	AB494828-1g	(1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate; .	904295-56-3		1g	€1011.30	2025-04-15
abcr	AB494828-250 mg	(1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate; .	904295-56-3		250mg	€430.90	2023-06-15
abcr	AB494828-1 g	(1S,2R)-1-(t-Butoxycarbonylamino)- 2,3-dihydro-1H-inden-2-yl methanesulfonate; .	904295-56-3		1g	€995.90	2023-06-15
1PlusChem	1P024XPV-250mg	(1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)- 2,3-DIHYDRO-1H-INDEN-2-YL METHANESULFONATE	904295-56-3	95%	250mg	$300.00	2024-04-20
1PlusChem	1P024XPV-1g	(1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)- 2,3-DIHYDRO-1H-INDEN-2-YL METHANESULFONATE	904295-56-3	95%	1g	$717.00	2024-04-20
1PlusChem	1P024XPV-5g	(1S,2R)-1-(TERT-BUTOXYCARBONYLAMINO)- 2,3-DIHYDRO-1H-INDEN-2-YL METHANESULFONATE	904295-56-3	95%	5g	$2760.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748407-1g	(1s,2r)-1-((Tert-butoxycarbonyl)amino)-2,3-dihydro-1h-inden-2-yl methanesulfonate	904295-56-3	98%	1g	￥5359.00	2024-04-26
Ambeed	A989352-250mg	(1S,2R)-1-(tert-butoxycarbonylamino)- 2,3-dihydro-1h-inden-2-yl methanesulfonate	904295-56-3	95%	250mg	$333.0	2025-04-15
Ambeed	A989352-250mg	(1S,2R)-1-(tert-butoxycarbonylamino)- 2,3-dihydro-1h-inden-2-yl methanesulfonate	904295-56-3	95%	250mg	$333.0	2025-04-15

(1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate Related Literature

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Additional information on (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate

Latest Research Briefing on (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL Methanesulfonate (CAS: 904295-56-3)

The compound (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate (CAS: 904295-56-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral intermediate is pivotal in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and other therapeutic agents. Recent studies have focused on its role in asymmetric synthesis and its potential applications in drug discovery.

One of the key advancements in the utilization of this compound is its application in the synthesis of novel HIV-1 protease inhibitors. Researchers have demonstrated that the chiral integrity of (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate is crucial for achieving high enantioselectivity in the final drug candidates. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the multi-step synthesis of a potent protease inhibitor, showcasing its stability and reactivity under various conditions.

In addition to its role in antiviral drug development, this compound has also been investigated for its potential in cancer therapeutics. Recent preclinical studies have explored its incorporation into small-molecule inhibitors targeting specific oncogenic pathways. The methanesulfonate group in particular has been noted for its ability to enhance the solubility and bioavailability of these inhibitors, making it a valuable moiety in drug design.

From a synthetic chemistry perspective, advancements in the large-scale production of (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate have been reported. A 2022 patent application detailed an optimized catalytic process that improves yield and reduces byproducts, addressing previous challenges in its industrial-scale synthesis. This development is expected to facilitate broader application of the compound in pharmaceutical manufacturing.

Looking ahead, researchers are exploring the potential of this compound in the development of next-generation therapeutics for neurodegenerative diseases. Preliminary in vitro studies suggest that derivatives of (1S,2R)-1-(Tert-butoxycarbonylamino)-2,3-dihydro-1H-inden-2-YL methanesulfonate may exhibit neuroprotective properties, opening new avenues for Alzheimer's and Parkinson's disease research. Further investigations are underway to elucidate its mechanism of action and therapeutic potential in this context.